Cas no 946742-26-3 (3-Fluoro-4-(tetrahydro-2-furanylmethoxy)aniline)

• Product Name: 3-Fluoro-4-(tetrahydro-2-furanylmethoxy)aniline
• CAS No: 946742-26-3
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 1073911
• PubChem ID: 43123606
• Update Time: 2025-04-20

3-Fluoro-4-(tetrahydro-2-furanylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(tetrahydro-2-furanylmethoxy)aniline
• 3-Fluoro-4-((tetrahydrofuran-2-yl)methoxy)aniline
• AKOS009259647
• CS-0365911
• KS-5649
• BB 0241808
• DTXSID201216355
• 3-Fluoro-4-[(tetrahydro-2-furanyl)methoxy]benzenamine
• 946742-26-3
• 3-Fluoro-4-[(tetrahydrofuran-2-yl)methoxy]aniline
• 3-fluoro-4-(oxolan-2-ylmethoxy)aniline

• MDL： MFCD08687927
• Inchi： 1S/C11H14FNO2/c12-10-6-8(13)3-4-11(10)15-7-9-2-1-5-14-9/h3-4,6,9H,1-2,5,7,13H2
• InChI Key： DXZDCWKEIBENSC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC1CCCO1)N

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Melting Point: 61-62°

3-Fluoro-4-(tetrahydro-2-furanylmethoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers